[(2R)-3-[[(2R,3S,4R,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-2-hexadecanoyloxypropyl] hexadecanoate

• CAS No.: 116662-09-0
• Molecular Formula: C44H78FN2O13P
• Molecular Weight: 893.1 g/mol
• IUPAC Name: [(2R)-3-[[(2R,3S,4R,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-2-hexadecanoyloxypropyl] hexadecanoate
• InChI: InChI=1S/C44H78FN2O13P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-38(48)56-32-35(59-39(49)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)33-57-61(54,55)58-34-37-40(50)41(51)43(60-37)47-31-36(45)42(52)46-44(47)53/h31,35,37,40-41,43,50-51H,3-30,32-34H2,1-2H3,(H,54,55)(H,46,52,53)/t35-,37-,40-,41-,43-/m1/s1
• InChI Key: MLDDIEKWKISTIH-WOHQXHJXSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=C(C(=O)NC2=O)F)O)O)OC(=O)CCCCCCCCCCCCCCC
• SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCC1C(C(C(O1)N2C=C(C(=O)NC2=O)F)O)O)OC(=O)CCCCCCCCCCCCCCC
• Synonyms: 1,2-dipalmitoylphosphatidylfluorouridine; 1,2-DPPF

Description

1,2-Dipalmitoylphosphatidylfluorouridine is a synthetic compound with the molecular formula C44H78FN2O13P and a molecular weight of 893.07 g/mol . It is a derivative of fluorouridine, a nucleoside analog used in cancer treatment, and is designed to enhance the delivery and efficacy of the active drug.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Dipalmitoylphosphatidylfluorouridine involves the esterification of fluorouridine with dipalmitoylphosphatidic acid. The reaction typically requires the use of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the ester bond .

Industrial Production Methods

Industrial production of 1,2-Dipalmitoylphosphatidylfluorouridine follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity, including controlling temperature, reaction time, and the concentration of reactants .

Chemical Reactions Analysis

Types of Reactions

1,2-Dipalmitoylphosphatidylfluorouridine undergoes various chemical reactions, including:

Hydrolysis: The ester bonds can be hydrolyzed under acidic or basic conditions, leading to the release of fluorouridine and dipalmitoylphosphatidic acid.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although these are less common and typically require specific reagents and conditions.

Common Reagents and Conditions

Hydrolysis: Acidic or basic solutions, such as hydrochloric acid (HCl) or sodium hydroxide (NaOH), are commonly used.

Oxidation and Reduction: Reagents like hydrogen peroxide (H2O2) for oxidation and sodium borohydride (NaBH4) for reduction.

Major Products Formed

Hydrolysis: Fluorouridine and dipalmitoylphosphatidic acid.

Oxidation and Reduction: Various oxidized or reduced derivatives of the parent compound.

Scientific Research Applications

1,2-Dipalmitoylphosphatidylfluorouridine has several scientific research applications, including:

Chemistry: Used as a model compound to study esterification reactions and the behavior of nucleoside analogs.

Biology: Investigated for its potential to enhance the delivery of fluorouridine to target cells, improving its efficacy in cancer treatment.

Medicine: Explored as a prodrug for targeted cancer therapy, particularly for its ability to selectively deliver the active drug to lymphatic tissues.

Industry: Utilized in the development of advanced drug delivery systems and formulations.

Mechanism of Action

1,2-Dipalmitoylphosphatidylfluorouridine exerts its effects by enhancing the delivery of fluorouridine to target cells. The compound is designed to be absorbed via the lymphatic system, where it undergoes hydrolysis to release the active drug . Fluorouridine then incorporates into RNA, disrupting RNA synthesis and leading to cell death . The molecular targets include RNA polymerase and other enzymes involved in RNA synthesis .

Comparison with Similar Compounds

Similar Compounds

1,2-Dipalmitoylphosphatidylcholine: A phospholipid used in drug delivery systems.

1,2-Dipalmitoylphosphatidylethanolamine: Another phospholipid with applications in drug delivery.

Fluorouridine: The parent compound used in cancer treatment.

Uniqueness

1,2-Dipalmitoylphosphatidylfluorouridine is unique due to its dual functionality as a phospholipid derivative and a nucleoside analog. This combination enhances its ability to target lymphatic tissues and improve the delivery and efficacy of fluorouridine.